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For researchers, scientists, and professionals in drug development, a precise understanding of

the physical properties of chemical compounds is paramount. This guide provides a detailed

comparison of two isomeric esters: isobutyl butyrate and isobutyl isobutyrate. While both

share the same molecular formula (C₈H₁₆O₂), their structural differences lead to distinct

physical characteristics. This document summarizes their key physical properties, outlines

experimental protocols for their determination, and visually represents their structural variance.

Physical Properties
Both isobutyl butyrate and isobutyl isobutyrate are colorless liquids with fruity odors.[1][2]

Isobutyl butyrate is described as having an odor reminiscent of apple or pineapple, while

isobutyl isobutyrate also presents a pleasant fruity scent.[1][2] They are generally insoluble or

only slightly soluble in water but are soluble in organic solvents like alcohol and ethers.[1][2]

The key physical properties of isobutyl butyrate and isobutyl isobutyrate are summarized in

the table below for direct comparison.
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Property Isobutyl Butyrate Isobutyl Isobutyrate

Molecular Formula C₈H₁₆O₂ C₈H₁₆O₂

Molecular Weight 144.21 g/mol [3] 144.21 g/mol [1]

Appearance Colorless liquid[4] Colorless liquid[1]

Odor
Fruity, apple- or pineapple-

like[2]
Pleasant fruity odor[1]

Boiling Point 156.9 - 158 °C[2][3][4][5] 147 - 149 °C[6]

Melting Point -88.07 °C (estimate)[5] -80.7 °C to -81 °C[7][8]

Density
0.858 - 0.863 g/mL at 25 °C[3]

[9]

0.852 - 0.857 g/mL at 20-25

°C[8][10]

Refractive Index 1.402 - 1.405 at 20 °C[2][3] ~1.3999 at 20 °C[1]

Water Solubility
Very slightly soluble; 356.7

mg/L at 25°C (est.)[2][9]

Insoluble; 520 - 1000 mg/L at

20 °C[1][6][7]

Solubility in Organic Solvents
Miscible with alcohol and

oils[2]

Soluble in alcohol and

ethers[1]

Vapor Pressure 2.91 mmHg at 25 °C[5] 4.33 - 5.8 hPa at 25 °C[1][7]

Flash Point 45.56 °C (114 °F)[9] 37 °C (99 °F)[6][11]

Structural Comparison
The difference in the physical properties of these two isomers arises from their distinct

molecular structures. Isobutyl butyrate is the ester formed from isobutanol and butyric acid,

resulting in a straight-chain acyl group. In contrast, isobutyl isobutyrate is formed from

isobutanol and isobutyric acid, featuring a branched acyl group. This branching influences the

intermolecular forces, leading to variations in properties like boiling point and density.
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Structural Comparison of Isobutyl Butyrate and Isobutyl Isobutyrate

Isobutyl Butyrate Isobutyl Isobutyrate
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Caption: Molecular structures of Isobutyl Butyrate and Isobutyl Isobutyrate.

Experimental Protocols
The following sections describe generalized experimental methodologies for determining key

physical properties, which can be applied to both isobutyl butyrate and isobutyl isobutyrate for

a direct comparison under identical conditions.

The boiling point of a liquid is a crucial indicator of its purity and is dependent on intermolecular

forces.[12][13] A common and effective method for its determination, especially with small

sample volumes, is the Thiele tube method.[14]

Apparatus:

Thiele tube

Mineral oil

Thermometer (calibrated)

Small test tube (e.g., Durham tube)

Capillary tube (sealed at one end)

Bunsen burner or heating mantle

Rubber band or wire for attachment
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Procedure:

A small amount of the ester (a few milliliters) is placed into the small test tube.

A capillary tube, sealed at one end, is inverted and placed into the test tube containing the

sample.

The test tube is then attached to a thermometer using a rubber band or wire, ensuring the

sample is level with the thermometer bulb.

This assembly is placed into a Thiele tube containing mineral oil, ensuring the sample is fully

submerged.

The side arm of the Thiele tube is gently heated.[14]

As the temperature rises, air trapped in the capillary tube will be expelled, seen as a stream

of bubbles.

Heating is continued until a steady stream of bubbles emerges from the capillary tube.

The heat source is then removed, and the apparatus is allowed to cool.

The boiling point is the temperature at which the liquid is drawn back into the capillary tube.

[14]

This procedure should be repeated for both isobutyl butyrate and isobutyl isobutyrate to

obtain a comparative measurement under the same atmospheric pressure.

The density of a liquid can be determined by accurately measuring its mass and volume.[15]

[16]

Apparatus:

Pycnometer (density bottle) or a graduated cylinder and an electronic balance

Electronic balance (accurate to at least 0.001 g)

Water bath (for temperature control)
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Thermometer

Procedure using a Pycnometer:

The mass of the clean, dry pycnometer is accurately measured.

The pycnometer is filled with the ester, ensuring no air bubbles are present, and the stopper

is inserted. The temperature of the sample should be controlled, for instance, at 20°C.

Any excess liquid is carefully wiped from the outside of the pycnometer.

The mass of the filled pycnometer is measured.

The pycnometer is then emptied, cleaned, and filled with distilled water, and its mass is

measured again at the same temperature.

The density of the ester is calculated using the formula: Density of ester = (mass of ester /

mass of water) * density of water at the measurement temperature.

Procedure using a Graduated Cylinder and Balance:

The mass of an empty, dry graduated cylinder is measured on an electronic balance.[17]

A known volume of the ester (e.g., 10 mL) is carefully added to the graduated cylinder,

reading the volume from the bottom of the meniscus.

The mass of the graduated cylinder with the ester is then measured.[17]

The mass of the ester is determined by subtracting the mass of the empty cylinder.

The density is calculated by dividing the mass of the ester by its volume.[18]

For accurate comparison, the temperature of both esters should be identical during the

measurement.

The experimental workflow for determining these physical properties can be visualized as

follows:
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Experimental Workflow for Physical Property Determination

Boiling Point Determination Density Determination

Sample Preparation

Heating in Thiele Tube

Observation of Bubbles

Cooling and Measurement

Measure Mass of Empty Pycnometer

Fill with Ester and Measure Mass

Fill with Water and Measure Mass

Calculate Density
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Caption: Generalized workflow for boiling point and density determination.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
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and industry.
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